Cas no 1001832-07-0 (N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine)

N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with a 4-nitro-1H-pyrazol-1-yl group and an N-(4-butylphenyl)amine moiety. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The nitro and pyrazole functionalities may enhance reactivity, enabling further derivatization, while the butylphenyl group could influence lipophilicity and binding affinity. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound's purity and stability under standard conditions ensure reliable performance in experimental applications.
N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine structure
1001832-07-0 structure
Product Name:N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine
CAS No:1001832-07-0
MF:C18H20N6O2
MW:352.390402793884
CID:5470458
Update Time:2025-06-13

N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-(4-butylphenyl)-6-methyl-2-(4-nitropyrazol-1-yl)pyrimidin-4-amine
    • N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine
    • Inchi: 1S/C18H20N6O2/c1-3-4-5-14-6-8-15(9-7-14)21-17-10-13(2)20-18(22-17)23-12-16(11-19-23)24(25)26/h6-12H,3-5H2,1-2H3,(H,20,21,22)
    • InChI Key: BRFZEEMXDFVRLQ-UHFFFAOYSA-N
    • SMILES: C1(N2C=C([N+]([O-])=O)C=N2)=NC(C)=CC(NC2=CC=C(CCCC)C=C2)=N1

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Additional information on N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine

N-(4-Butylphenyl)-6-Methyl-2-(4-Nitro-1H-Pyrazol-1-yl)pyrimidin-4-amine (CAS No. 1001832-07-0): An Overview

N-(4-Butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine (CAS No. 1001832-07-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the pyrimidine family and features a unique combination of functional groups that contribute to its biological activity.

The molecular structure of N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine is characterized by a central pyrimidine ring substituted with a 4-butylphenyl group, a methyl group, and a 4-nitro-pyrazolyl moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine could be a valuable tool in the treatment of inflammatory diseases.

Moreover, research has also explored the potential of N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine as an antiviral agent. Studies have shown that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral protein synthesis, thereby preventing the virus from replicating and spreading within host cells.

In addition to its anti-inflammatory and antiviral properties, N-(4-butylphenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-y l)pyrimidin - 4 - amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The ability to selectively target cancer cells while sparing normal cells makes N-(4-butylphenyl)-6-methyl - 2 - ( 4 - nitro - 1 H - pyrazol - 1 - yl ) pyrimidin - 4 - amine an attractive candidate for further development in oncology.

The pharmacokinetic properties of N-(4-but yl phen yl ) - 6 - meth yl - 2 - ( 4 - nit ro - 1 H - pyra zol - 1 - yl ) pyrim idin - 4 - amine have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both oral and parenteral administration. These properties are crucial for ensuring that the drug reaches its intended target tissues in sufficient concentrations to exert its therapeutic effects.

To further enhance the therapeutic potential of N -( 4-b ut yl ph en yl ) - 6-me th yl - 2 -( 4-n it ro - 1 H-p yra zol - 1-y l ) py rim idin - 4-a mine, researchers are exploring various drug delivery systems. For example, nanoparticle-based formulations have been developed to improve the solubility and stability of the compound, thereby enhancing its bioavailability and reducing potential side effects. These advancements in drug delivery technology hold promise for improving the clinical outcomes associated with this compound.

In conclusion, N -( 4-b ut yl ph en yl ) - 6-me th yl - 2 -( 4-n it ro - 1 H-p yra zol - 1-y l ) py rim idin - 4-a mine (CAS No. 1001832-07-0) is a versatile compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antiviral, and anticancer properties make it an exciting area of research in medicinal chemistry. Ongoing studies continue to uncover new insights into the mechanisms of action and clinical potential of this compound, paving the way for its future development as a novel therapeutic agent.

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